![molecular formula C20H18N2O6 B3299187 (Z)-6-hydroxy-7-(morpholinomethyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one CAS No. 899396-67-9](/img/structure/B3299187.png)
(Z)-6-hydroxy-7-(morpholinomethyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one
Overview
Description
(Z)-6-hydroxy-7-(morpholinomethyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one is a synthetic compound that belongs to the class of benzofuran derivatives. It is commonly referred to as HMBF, and it has been used in scientific research for various applications.
Mechanism of Action
The mechanism of action of HMBF is not fully understood, but it is believed to involve the inhibition of key signaling pathways in cancer cells. HMBF has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It also inhibits the NF-κB pathway, which is involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
HMBF has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism. HMBF also inhibits angiogenesis, which is the process of new blood vessel formation. This effect can prevent the growth and spread of cancer cells. HMBF has also been found to have antioxidant properties, which can protect cells from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
HMBF has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also stable and has a long shelf life. However, HMBF has some limitations for lab experiments. It is a relatively new compound, and its toxicity and pharmacokinetics are not fully understood. It also has limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on HMBF. One direction is to investigate its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to identify new targets for drug discovery. Additionally, future research could focus on improving the solubility and pharmacokinetics of HMBF to make it more suitable for clinical use.
Conclusion:
(Z)-6-hydroxy-7-(morpholinomethyl)-2-(3-nitrobenzylidene)benzofuran-3(2H)-one is a synthetic compound that has been used in scientific research for various applications. It has potent anticancer activity and neuroprotective effects, and it has been found to inhibit key signaling pathways in cancer cells. HMBF has several advantages for lab experiments, but it also has limitations. Future research on HMBF could focus on its potential as a therapeutic agent and improving its pharmacokinetics.
Scientific Research Applications
HMBF has been used in various scientific research applications, including drug discovery, cancer research, and neuropharmacology. It has been shown to have potent anticancer activity against several cancer cell lines, including breast, lung, and colon cancer. HMBF has also been found to have neuroprotective effects and can protect neurons from oxidative stress-induced damage.
properties
IUPAC Name |
(2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-[(3-nitrophenyl)methylidene]-1-benzofuran-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O6/c23-17-5-4-15-19(24)18(11-13-2-1-3-14(10-13)22(25)26)28-20(15)16(17)12-21-6-8-27-9-7-21/h1-5,10-11,23H,6-9,12H2/b18-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPQIRHQIMKNAI-WQRHYEAKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=C(C=CC3=C2OC(=CC4=CC(=CC=C4)[N+](=O)[O-])C3=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1CC2=C(C=CC3=C2O/C(=C\C4=CC(=CC=C4)[N+](=O)[O-])/C3=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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